2-(2-methoxyphenoxy)-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]acetamide
• InChI: InChI=1S/C21H27N3O5S/c1-28-19-9-5-6-10-20(19)29-17-21(25)22-11-16-30(26,27)24-14-12-23(13-15-24)18-7-3-2-4-8-18/h2-10H,11-17H2,1H3,(H,22,25)
• InChI Key: PHELKFXNBRIBOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C21H27N3O5S
• Molecular Weight: 433.5 g/mol

Description

The compound is a complex organic molecule, likely containing a piperazine ring based on the name. Piperazine rings are common in many pharmaceuticals and can have various therapeutic effects.

Scientific Research Applications

2-(2-methoxyphenoxy)-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}acetamide has been studied extensively for its potential therapeutic applications, particularly in the treatment of Alzheimer's disease. It has been found to possess potent inhibitory activity against AChE, which is the enzyme responsible for breaking down the neurotransmitter acetylcholine in the brain. Inhibition of this enzyme can help to increase the levels of acetylcholine in the brain, which can improve cognitive function in patients with Alzheimer's disease. This compound has also been studied for its potential use in the treatment of other neurological disorders, such as Parkinson's disease and Huntington's disease.

Mechanism of Action

Target of Action

The primary target of this compound is the alpha1-adrenergic receptors (α1-AR) . These receptors are a class of G-protein-coupled receptors (GPCRs) and are among the most studied. They play a crucial role in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate . They are also targets for endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine .

Mode of Action

The compound interacts with its targets, the alpha1-adrenergic receptors, and causes changes in their activitySimilar compounds have shown to have an affinity for alpha1-adrenergic receptors in the range from 22 nm to 250 nm .

Biochemical Pathways

The compound’s interaction with alpha1-adrenergic receptors affects various biochemical pathways. These receptors are associated with numerous neurodegenerative and psychiatric conditions . Therefore, the compound’s action on these receptors could potentially influence the biochemical pathways related to these conditions.

Pharmacokinetics

The compound’s absorption, distribution, metabolism, and excretion (ADME) properties have been studied using in silico docking and molecular dynamics simulations . These studies have identified promising lead compounds that exhibited an acceptable pharmacokinetic profile .

Advantages and Limitations for Lab Experiments

2-(2-methoxyphenoxy)-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}acetamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable in aqueous solutions. Furthermore, it is highly soluble in both organic and aqueous solvents, making it easy to work with in a variety of laboratory settings. The main limitation of this compound is that it is not as potent as some other AChE inhibitors, such as donepezil and galanthamine.

Future Directions

There are several potential future directions for research on 2-(2-methoxyphenoxy)-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}acetamide. One potential direction is to further investigate its potential use in the treatment of Alzheimer's disease. Another potential direction is to explore its potential use in the treatment of other neurological disorders, such as Parkinson's disease and Huntington's disease. Furthermore, further research could be conducted to investigate its potential use as an antioxidant and anti-inflammatory agent. Finally, additional research could be conducted to explore the potential of this compound as a neuroprotective agent.

Synthesis Methods

2-(2-methoxyphenoxy)-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}acetamide is synthesized from 2-methoxyphenoxyacetamide, which is reacted with 4-phenylpiperazin-1-ylsulfonyl chloride to form the desired product. This reaction is typically performed in an aqueous solution at a temperature of 60-70°C, and the resulting product is purified by recrystallization.